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Compound of Interest

2-(Difluoromethoxy)benzyl
Compound Name:
bromide

Cat. No.: B1349796

An In-depth Technical Guide for Laboratory Professionals

This guide provides comprehensive initial safety and handling protocols for 2-
(Difluoromethoxy)benzyl bromide, a compound utilized in pharmaceutical synthesis, material
science, and as a building block in organic chemistry.[1] Due to its chemical properties, strict
adherence to safety measures is imperative to mitigate potential risks. This document is
intended for researchers, scientists, and drug development professionals.

Hazard Identification and Classification

2-(Difluoromethoxy)benzyl bromide is classified as a hazardous substance. The primary
hazards associated with this compound are severe skin corrosion and eye damage.[1][2] It is
crucial to understand and mitigate these risks through proper handling and the use of personal
protective equipment.

GHS Hazard Statements:
e H314: Causes severe skin burns and eye damage.[1][2]
GHS Pictograms:

o Corrosive[l]
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Physical and Chemical Properties

Understanding the physical and chemical properties of 2-(Difluoromethoxy)benzyl bromide is
fundamental to its safe handling and storage.

Property Value Source
Molecular Formula CsH7BrF20 [31[4]
Molecular Weight 237.04 g/mol [3114]

Colorless to pale yellow or light
Appearance o . [3]
orange liquid/solid

Flash Point 108 °C [1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 2-
(Difluoromethoxy)benzyl bromide to prevent personal exposure.

PPE Type Specification Rationale

] Chemical safety goggles and To protect against severe eye
Eye Protection

face shield. damage from splashes.[2][5]

. ) ) To prevent severe skin burns
Hand Protection Chemical-resistant gloves.
upon contact.[2][5]

) ] Protective clothing, long- To avoid skin contact and
Skin and Body Protection
sleeved. burns.[2][5]

Use in a well-ventilated area. If
_ _ ventilation is inadequate, use a  To prevent irritation of the
Respiratory Protection _
NIOSH/MSHA approved respiratory system.[5][6]

respirator.

Safe Handling and Storage
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Proper handling and storage procedures are critical to maintaining the integrity of the
compound and ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area, such as a chemical fume hood.[2]

Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[2]

Do not eat, drink, or smoke in the handling area.[2]

Wash hands thoroughly with soap and water after handling.[2]

Keep containers securely sealed when not in use.[2]

Avoid physical damage to containers.[2]
Storage:

» Store in original, tightly sealed containers.[2]

e Store in a cool, dry, and well-ventilated area.[2]

o Store away from incompatible materials such as strong bases, oxidizing agents, alcohols,
and ammonia.[1][2]

e Do not use aluminum or galvanized containers for storage.[2]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate
Eye Contact i i

medical attention.[6][7] Removal of contact

lenses should only be done by skilled personnel.

[2]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) )
clothing and shoes.[6][7] Seek immediate

medical attention.[2]

Move the exposed person to fresh air. If not
breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

Inhalation ) ]
attention.[2][7] Inhalation of vapors may cause
lung edema, which can be delayed up to 24
hours.[2]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical
attention.[8][9]

Spill and Disposal Procedures

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment.[2]

Contain the spill using inert materials like sand, earth, or vermiculite.[2]

Collect the absorbed material into a suitable, labeled container for disposal.[2]

Clean the spill area thoroughly.
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Waste Disposal:
» Dispose of waste material in accordance with local, state, and federal regulations.

e Do not allow the product to enter drains or waterways.[5]

Reactivity and Incompatibilities

2-(Difluoromethoxy)benzyl bromide is a reactive compound.[1]
e Incompatible Materials: Strong bases, oxidizing agents, alcohols, and ammonia.[1]

e Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon
dioxide, and other toxic fumes.[2]

» Reactivity: The bromine atom can be displaced by various nucleophiles.[1] The
difluoromethoxy group can influence electrophilic aromatic substitution reactions.[1]

Experimental Workflow & Safety Checkpoints

The following diagram illustrates the logical workflow for safely handling 2-
(Difluoromethoxy)benzyl bromide, from preparation to post-experiment cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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